2,3,6,7-Tetrahydro-1,3-dimethyl-8-((4-chlorophenyl)methyl)-1H-purine-2,6-dione

• CAS No.: 109286-41-1
• Molecular Formula: C14H13ClN4O2
• Molecular Weight: 304.73 g/mol
• IUPAC Name: 8-[(4-chlorophenyl)methyl]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C14H13ClN4O2/c1-18-12-11(13(20)19(2)14(18)21)16-10(17-12)7-8-3-5-9(15)6-4-8/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key: FITFXSXBDCWXIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CC3=CC=C(C=C3)Cl

Description

2,3,6,7-Tetrahydro-1,3-dimethyl-8-((4-chlorophenyl)methyl)-1H-purine-2,6-dione is a purine derivative characterized by a xanthine-like core structure (purine-2,6-dione) with specific substitutions: 1,3-dimethyl groups at positions 1 and 3 and a 4-chlorophenylmethyl substituent at position 6. The 4-chlorophenyl group introduces electron-withdrawing effects, which may influence binding affinity and metabolic stability compared to unsubstituted phenyl analogs .

Biological Activity

2,3,6,7-Tetrahydro-1,3-dimethyl-8-((4-chlorophenyl)methyl)-1H-purine-2,6-dione, commonly referred to as a purine derivative, has garnered interest in medicinal chemistry due to its potential biological activities. This compound exhibits various pharmacological properties that make it a candidate for further research in drug development.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{12}ClN_5O_2$, with a molecular weight of approximately 283.72 g/mol. Its structure includes a purine core substituted with a 4-chlorobenzyl group, which is significant for its biological activity.

The biological activity of this compound can be attributed to its interaction with various biological targets:

• Phosphodiesterase Inhibition : The compound has shown potential as a phosphodiesterase (PDE) inhibitor. PDEs are enzymes that break down cyclic nucleotides, which play crucial roles in cellular signaling. Inhibiting these enzymes can lead to increased levels of cyclic AMP (cAMP) and cyclic GMP (cGMP), influencing various physiological processes such as vasodilation and neurotransmitter release .
• Antioxidant Activity : Preliminary studies indicate that this purine derivative may possess antioxidant properties. Antioxidants are vital for neutralizing free radicals, thereby protecting cells from oxidative stress and related diseases .
• Antimicrobial Properties : Compounds with similar structural features have demonstrated antimicrobial activity against various pathogens. The presence of the chlorophenyl group may enhance this activity by facilitating interactions with microbial cell membranes .

Biological Activity Data

The following table summarizes key biological activities and findings related to 2,3,6,7-Tetrahydro-1,3-dimethyl-8-((4-chlorophenyl)methyl)-1H-purine-2,6-dione:

Activity	IC50 Value	Reference
Phosphodiesterase Inhibition	2.44 µM
Antioxidant Activity	Not specified
Antimicrobial Activity	Varies by strain

Case Studies and Research Findings

Several studies have explored the biological implications of compounds similar to 2,3,6,7-Tetrahydro-1,3-dimethyl-8-((4-chlorophenyl)methyl)-1H-purine-2,6-dione:

• Neuroprotective Effects : A study indicated that xanthine derivatives exhibit neuroprotective effects by modulating cAMP levels in neuronal cells. This suggests that the compound may have applications in treating neurodegenerative diseases .
• Antitumor Activity : Research has shown that purine derivatives can inhibit tumor cell proliferation through mechanisms involving apoptosis and cell cycle arrest. The specific pathways affected by this compound remain to be fully elucidated .

Comparison with Similar Compounds

Key Observations :

• Its 7-hexadecyl chain may hinder membrane permeability due to high hydrophobicity.
• The target compound’s 4-chlorophenylmethyl group balances lipophilicity and electronic effects, favoring receptor interactions compared to phenyl analogs .

Physicochemical and Pharmacokinetic Implications

• Solubility : The target compound’s (4-chlorophenyl)methyl group likely improves lipid solubility over phenyl analogs, enhancing cellular uptake.
• Metabolic Stability: The 4-Cl group may slow oxidative metabolism, extending half-life compared to non-halogenated derivatives .
• Toxicity : Long alkyl chains (e.g., hexadecyl in ) risk accumulation in tissues, whereas the target compound’s compact substituent may reduce this risk.